Cas no 101594-06-3 (1H-Benzimidazole-2-methanamine,a-propyl-)

1H-Benzimidazole-2-methanamine,a-propyl- structure
101594-06-3 structure
Product Name:1H-Benzimidazole-2-methanamine,a-propyl-
CAS No:101594-06-3
MF:C11H15N3
MW:189.256901979446
CID:124698
Update Time:2024-03-05

1H-Benzimidazole-2-methanamine,a-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanamine,a-propyl-
    • 1H-Benzimidazole-2-methanamine,alpha-propyl-(9CI)
    • Inchi: 1S/C11H15N3/c1-2-5-8(12)11-13-9-6-3-4-7-10(9)14-11/h3-4,6-8H,2,5,12H2,1H3,(H,13,14)
    • InChI Key: PDYPHDPLALMVJJ-UHFFFAOYSA-N
    • SMILES: C(C1NC2=CC=CC=C2N=1)(N)CCC

Computed Properties

  • Exact Mass: 188.11892
  • Monoisotopic Mass: 189.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • PSA: 51.8
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